2-phenyl-2H-[1,2,3,4]tetraazolo[5,1-a]isoquinolin-4-ium tetrafluoroborate

• IUPAC Name: 2-phenyltetrazolo[5,1-a]isoquinolin-4-ium;tetrafluoroborate
• InChI: InChI=1S/C15H11N4.BF4/c1-2-7-13(8-3-1)19-16-15-14-9-5-4-6-12(14)10-11-18(15)17-19;2-1(3,4)5/h1-11H;/q+1;-1
• InChI Key: DMTSIXYCPHIDGO-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1=CC=C(C=C1)N2N=C3C4=CC=CC=C4C=C[N+]3=N2
• Molecular Formula: C15H11BF4N4
• Molecular Weight: 334.08 g/mol

Description

“2-phenyl-2H-[1,2,3,4]tetraazolo[5,1-a]isoquinolin-4-ium tetrafluoroborate” is a chemical compound with the molecular formula C15H11BF4N4. It’s a complex organic compound that contains a tetraazolo group, an isoquinoline group, and a phenyl group.

Chemical Reactions Analysis

Again, without specific information on this compound, it’s challenging to provide a detailed analysis of its chemical reactions. The reactivity of this compound would likely be influenced by the presence of the tetraazolo, isoquinoline, and phenyl groups.

Scientific Research Applications

Crystal Structure Analysis

• Weak Interactions in Derivatives: A study focused on the crystal structure of related compounds, examining the influence of fluorine in crystal packing. This research provides insights into the interactions and molecular conformations influenced by elements like fluorine in the compound's structure (Choudhury, Nagarajan, & Row, 2003).

Pharmaceutical Synthesis

• Synthesis of Tetrahydroisoquinolines: Research into the synthesis of derivatives of tetrahydroisoquinoline, an important structure in pharmaceutical chemistry, which may have implications for the compound (Christov, Kozekov, & Palamareva, 2006).
• Intramolecular Cyclisation Studies: The study of intramolecular cyclisation of related isocyanates provides insights into chemical reactions that could be relevant for the synthesis and functionalization of this compound (Davies, Iddon, Suschitzky, & Gittos, 1978).

Chemical Synthesis and Analysis

• Synthesis of Triazoloisoquinolines: Research on the synthesis of triazoloisoquinolines, a structurally related compound, could have relevance in understanding the chemical pathways and synthesis methods applicable to the compound (Hu et al., 2010).
• Conformational Analysis: Studies involving the synthesis and conformational analysis of tetrahydroisoquinoline-fused compounds provide valuable information on the structural and physical properties of similar compounds (Schuster et al., 2008).

Safety and Hazards

Without specific safety data for this compound, it’s difficult to provide a detailed analysis of its potential hazards. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, structure, reactivity, and potential applications. This could involve experimental studies as well as computational modeling.